4-nitro-N-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 4-nitro-N-[1-(4-phenylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H26N4O4S2/c1-18(24-33(30,31)21-11-9-20(10-12-21)27(28)29)23(22-8-5-17-32-22)26-15-13-25(14-16-26)19-6-3-2-4-7-19/h2-12,17-18,23-24H,13-16H2,1H3
• InChI Key: WBCNNCQGMFGFOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H26N4O4S2
• Molecular Weight: 486.6 g/mol

Description

4-nitro-N-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H26N4O4S2 and its molecular weight is 486.61. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Characterization and Antimicrobial Activity

Sulfonamide derivatives have been characterized using spectroscopic techniques, including FT-IR, 1H, and 13C NMR, and evaluated for their antimicrobial activity. These studies contribute to our understanding of the structural and functional properties of sulfonamide compounds, potentially leading to the development of new antimicrobial agents (Demircioğlu et al., 2018).

Transition-Metal-Free Synthesis

Another application is in the transition-metal-free synthesis of complex molecules, such as benzothienoquinolines, through the annulation of nitroarenes and specific sulfonamide derivatives. This method presents a novel pathway for synthesizing important organic structures without the need for metal catalysts (Nowacki & Wojciechowski, 2017).

Crystal Structure Analysis

The crystal structure of certain sulfonamide compounds, such as 3-Nitro-N-phenyl-4-(phenylamino)benzenesulfonamide, has been analyzed to understand their molecular configuration better and interactions. These studies provide insight into how these compounds can be further modified for specific applications (Główka et al., 1995).

Hyperpolarizability and Nonlinear Optical Properties

Sulfonamide derivatives have been evaluated for their hyperpolarizability and nonlinear optical properties, which are crucial for developing new materials for electronic and photonic applications. This research contributes to the field of materials science, specifically in the area of organic electronic materials (Kucharski et al., 1999).